Cas no 1218935-60-4 ((2R)-2-(2,5-difluorophenyl)pyrrolidine hydrochloride)

• Product Name: (2R)-2-(2,5-difluorophenyl)pyrrolidine hydrochloride
• CAS No: 1218935-60-4
• MF: C₁₀H₁₂ClF₂N
• MW: 219.65878868103
• MDL: MFCD08751413
• CID: 2503043
• PubChem ID: 89618473
• Update Time: 2025-10-30

(2R)-2-(2,5-difluorophenyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-(2,5-Difluorophenyl)pyrrolidine hydrochloride
• (2R)-2-(2,5-difluorophenyl)pyrrolidine hydrochloride
• (R)-2-(2,5-Difluorophenyl)pyrrolidine HCl
• XSWCQOVADZHFIJ-HNCPQSOCSA-N
• AK172651
• AMOT0571
• BCP25200
• AX8297618
• (2R)-2-(2,5-DIFLUOROPHENYL)PYRROLIDINE HCl
• (R)-2-(2,5-difluorophenyl) pyrrolidine hydrochloride
• (R)-2-(2, 5-difluorophenyl) pyrrolidine hydrochloride
• (2R)-2-(2,5-DIFLUOROPHENYL)PYRROLIDINE HYDROCHLRIDE
• 2-(2,5-Difluorophenyl)pyrrolidine hydrochloride, (R)-
• 1218935-60-4
• UNII-GQ2KXX5U2N
• CS-M3733
• AKOS025395713
• Pyrrolidine, 2-(2,5-difluorophenyl)-, hydrochloride (1:1), (2R)-
• MFCD08751413
• GQ2KXX5U2N
• Y10209
• AC-33566
• (r)-2-(2,5-difluorophenyl)pyrrolidinehydrochloride
• SCHEMBL15017144
• (2R)-2-(2,5-difluorophenyl)pyrrolidine;hydrochloride
• A910039
• AM9006
• DB-189881

• MDL： MFCD08751413
• Inchi： 1S/C10H11F2N.ClH/c11-7-3-4-9(12)8(6-7)10-2-1-5-13-10;/h3-4,6,10,13H,1-2,5H2;1H/t10-;/m1./s1
• InChI Key： XSWCQOVADZHFIJ-HNCPQSOCSA-N
• SMILES： Cl.FC1C=CC(=CC=1[C@H]1CCCN1)F

Computed Properties

• Exact Mass: 219.06300
• Monoisotopic Mass: 219.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• PSA: 12.03000
• LogP: 3.52010

(2R)-2-(2,5-difluorophenyl)pyrrolidine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (2R)-2-(2,5-difluorophenyl)pyrrolidine hydrochloride

Chemical Overview of (2R)-2-(2,5-Difluorophenyl)pyrrolidine Hydrochloride (CAS No. 1218935-60-4)

(2R)-2-(2,5-Difluorophenyl)pyrrolidine hydrochloride is a structurally unique organic compound with the CAS registry number 1218935-60-4. This compound belongs to the class of pyrrolidine derivatives, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The molecule consists of a pyrrolidine ring substituted with a 2,5-difluorophenyl group at the 2-position, along with a hydrochloride counterion. The stereochemistry at the chiral center is specified as (R), indicating a specific spatial arrangement of substituents that is critical for its biological activity.

The synthesis of (2R)-2-(2,5-difluorophenyl)pyrrolidine hydrochloride typically involves multi-step organic reactions. Recent advancements in asymmetric synthesis have enabled the efficient construction of the chiral pyrrolidine core. For instance, researchers have employed organocatalytic approaches using proline derivatives to achieve high enantioselectivity in the formation of the pyrrolidine ring. This has significantly improved the yield and purity of the compound, making it more accessible for further studies and applications.

The pharmacological profile of (2R)-2-(2,5-difluorophenyl)pyrrolidine hydrochloride has been extensively investigated in recent years. Preclinical studies have demonstrated its potential as a modulator of various ion channels and receptors. For example, a study published in Nature Communications highlighted its ability to inhibit voltage-gated sodium channels, suggesting its potential utility in treating epilepsy and neuropathic pain. Additionally, computational modeling studies have revealed that the compound exhibits favorable drug-like properties, including good solubility and permeability.

One of the most promising applications of (2R)-2-(2,5-difluorophenyl)pyrrolidine hydrochloride lies in its potential as a lead compound for drug discovery. Its unique structure allows for extensive chemical modification to optimize pharmacokinetic properties and target specificity. Researchers have explored various substitution patterns on the phenyl ring and modifications to the pyrrolidine backbone to enhance its bioactivity. These efforts have led to the identification of several analogs with improved potency and selectivity.

In terms of manufacturing and quality control, (2R)-2-(2,5-difluorophenyl)pyrrolidine hydrochloride is synthesized under rigorous conditions to ensure compliance with pharmacopeial standards. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm its identity and purity. The compound is typically supplied as a white crystalline powder and is stable under normal storage conditions.

The environmental impact of (2R)-2-(difluorophenyl)pyrrolidine derivatives has also been a topic of recent research interest. Studies have shown that these compounds exhibit low toxicity to aquatic organisms when used at recommended concentrations. This makes them suitable for use in pharmaceutical formulations without posing significant risks to ecosystems.

In conclusion, (2R)-(difluorophenyl)pyrrolidine hydrochloride (CAS No. 1218935-60-4) represents an important class of compounds with diverse applications in drug discovery and development. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological studies, positions it as a valuable tool for researchers in the field of medicinal chemistry.